Cas no 12226-82-3 (Solvent Green 20)

Solvent Green 20 structure
Solvent Green 20 structure
Product Name:Solvent Green 20
CAS No:12226-82-3
MF:C28H22N2O4
MW:450.485287189484
CID:48862
PubChem ID:90299
Update Time:2025-04-18

Solvent Green 20 Chemical and Physical Properties

Names and Identifiers

    • Solvent Green 20
    • 1,4-Bis(p-tolylamino)-5,8-dihydroxyanthracene-9,10-dione
    • Solvent Green 852
    • Oil Green 5G-FW
    • 12226-82-3
    • 5,8-Di-x-toluidinoquinizarin
    • Anthraquinone, 1,4-dihydroxy-5,8-di-p-toluidino-
    • 9, 1,4-dihydroxy-5,8-bis[(4-methylphenyl)amino]-
    • 1,4-DIHYDROXY-5,8-BIS[(4-METHYLPHENYL)AMINO]ANTHRAQUINONE
    • TOLUIDINE GREEN BASE
    • OZQQAZPMNWJRDQ-UHFFFAOYSA-N
    • 1,4-di(p-Toluidino)-5,8-dihydroxyanthraquinone
    • FAT SOLUBLE GREEN ANTHRAQUINONE 2ZH
    • NSC 86169
    • 1,4-Dihydroxy-5,8-bis((4-methylphenyl)amino)anthraquinone
    • NSC-86169
    • 5,4-dihydroxyanthraquinone
    • 5,8-BIS-P-TOLUIDINOQUINIZARIN
    • 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis((4-methylphenyl)amino)-
    • Anthraquinone,4-dihydroxy-5,8-di-p-toluidino-
    • 1,4-dihydroxy-5,8-di(p-toluidino)anthraquinone
    • 1,8-bis(p-toluidino)anthraquinone
    • 1,4-DIHYDROXY-5,8-BIS(P-TOLYLAMINO)ANTHRAQUINONE
    • 23941-48-2
    • 5,8-Di(p-toluidino)-1,4-dihydroxyanthraquinone
    • 1,4-Dihydroxy-5,8-bis(p-toluidino)anthraquinone
    • NS00027513
    • DTXSID6066941
    • 1,4-dihydroxy-5,8-bis[(4-methylphenyl)amino]anthracene-9,10-dione
    • FAT SOLUBLE ANTHRAQUINONE GREEN 2ZH
    • 1,4-DIHYDROXY-5,8-DI-P-TOLUIDINOANTHRAQUINONE
    • SCHEMBL7928173
    • NCI60_041907
    • 1,4-DIHYDROXY-5,8-BIS((4-METHYLPHENYL)AMINO)-9,10-ANTHRACENEDIONE
    • 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis[(4-methylphenyl)amino]-
    • 1,4-dihydroxy-5,8-bis(4-methylanilino)anthracene-9,10-dione
    • CHEMBL1988957
    • EINECS 245-944-6
    • 1,4-Dihydroxy-5,8-bis(p-tolylamino)anthracene-9,10-dione
    • NSC86169
    • 0H2HQJ5QUY
    • AKOS005431402
    • solvent green 20
    • UNII-0H2HQJ5QUY
    • Inchi: 1S/C28H22N2O4/c1-15-3-7-17(8-4-15)29-19-11-12-20(30-18-9-5-16(2)6-10-18)24-23(19)27(33)25-21(31)13-14-22(32)26(25)28(24)34/h3-14,29-32H,1-2H3
    • InChI Key: OZQQAZPMNWJRDQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC1C=CC(C)=CC=1)NC1C=CC(C)=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 450.15800
  • Monoisotopic Mass: 534.251858
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7
  • XLogP3: 7.1

Experimental Properties

  • Density: 1.273
  • Boiling Point: 716.9°C at 760 mmHg
  • Flash Point: 387.3°C
  • Refractive Index: 1.681
  • PSA: 98.66000
  • LogP: 6.12320
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